2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid
Overview
Description
2,2-Dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid, also known as DMOPC, is a synthetic compound with a wide range of applications in the fields of science and medicine. DMOPC is a derivative of the benzopyran family of compounds, and is used in various research and laboratory settings. It is a colorless, odorless, and water-soluble compound that is used as a reagent in a variety of chemical reactions and processes. DMOPC is also used as a biomarker in medical diagnostics, as well as a precursor for several pharmaceuticals.
Scientific Research Applications
2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid has a wide range of applications in the fields of science and medicine. It is used as a reagent in a variety of chemical reactions and processes, and is also used as a biomarker in medical diagnostics. In addition, 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid is used as a precursor for several pharmaceuticals. It is also used in the synthesis of a variety of organic compounds, including polymers and dyes.
Mechanism of Action
2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid is an aromatic compound with a seven-membered ring structure. It is a colorless, odorless, and water-soluble compound that is used as a reagent in a variety of chemical reactions and processes. The mechanism of action of 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid is not yet fully understood, but it is believed to act as a catalyst in the synthesis of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid are not yet fully understood. However, studies have shown that 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid has the ability to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid has been found to inhibit the growth of various cancer cell lines.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid in laboratory experiments is its high purity and efficiency. It is a colorless, odorless, and water-soluble compound that is easy to handle and store. In addition, 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid is a relatively inexpensive reagent, making it an attractive choice for researchers. However, there are some limitations to using 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid in laboratory experiments. For example, it is not suitable for use in reactions that require high temperatures or pressures, and it can be toxic in large doses.
Future Directions
The potential uses of 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid are vast, and there are many potential future directions for research. For example, further research is needed to better understand the mechanism of action of 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid and its biochemical and physiological effects. In addition, further research is needed to explore the potential of 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid as a therapeutic agent, as well as its use in the synthesis of novel organic compounds. Finally, further research is needed to explore the potential use of 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid as a biomarker in medical diagnostics.
Synthesis Methods
2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid can be synthesized from the reaction of 2-methyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid with dimethyl sulfate in the presence of a suitable catalyst. The reaction is carried out at room temperature and yields a product with a purity of 98%. The reaction is simple and efficient, and can be performed in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid involves the condensation of 2,2-dimethyl-1,3-dioxane-4,6-dione with 2-hydroxybenzaldehyde, followed by cyclization and oxidation to form the desired product.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxane-4,6-dione", "2-hydroxybenzaldehyde", "Acetic anhydride", "Sodium acetate", "Sulfuric acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 2,2-dimethyl-1,3-dioxane-4,6-dione with 2-hydroxybenzaldehyde in the presence of acetic anhydride and sodium acetate to form 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carbaldehyde.", "Step 2: Cyclization of the aldehyde product in the presence of sulfuric acid to form the corresponding lactone.", "Step 3: Oxidation of the lactone with hydrogen peroxide to form 2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid." ] } | |
CAS RN |
2091625-58-8 |
Product Name |
2,2-dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid |
Molecular Formula |
C12H12O4 |
Molecular Weight |
220.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
